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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Yellow 42 (C.I. 10338), a prominent member of the nitro dye class, has been

extensively utilized in the textile industry for dyeing polyester fibers.[1] Its chemical designation

is 4-anilino-3-nitro-N-phenylbenzenesulfonamide.[2] While its efficacy as a dye is well-

established, its molecular structure and potential biological interactions are of significant

interest to researchers in toxicology and drug development. This technical guide provides an in-

depth overview of the crystal structure of Disperse Yellow 42, protocols for its synthesis and

characterization, and an examination of its primary toxicological concern—skin sensitization—

visualized through the Adverse Outcome Pathway (AOP).

Crystal Structure
The three-dimensional arrangement of atoms in Disperse Yellow 42 has been determined by

X-ray crystallography. The compound crystallizes in the monoclinic space group P 1 21/c 1.[2]

The crystal structure reveals the specific bond lengths, angles, and torsion angles that define

the molecule's conformation. This structural information is fundamental for understanding its

chemical properties and potential interactions with biological macromolecules.
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Crystallographic Parameter Value[2]

Hermann-Mauguin Space Group Symbol P 1 21/c 1

Hall Space Group Symbol -P 2ybc

Space Group Number 14

a 8.869 Å

b 21.561 Å

c 9.014 Å

α 90°

β 98.33°

γ 90°

Experimental Protocols
Synthesis of Disperse Yellow 42
The industrial synthesis of Disperse Yellow 42 is achieved through a condensation reaction.[3]

Materials:

Aniline

4-Chloro-3-nitrobenzene-1-sulfonyl chloride

Procedure: Two equivalents of aniline are reacted with one equivalent of 4-chloro-3-

nitrobenzene-1-sulfonyl chloride. The reaction is typically carried out in a suitable solvent and

may require heating to proceed to completion. The resulting product, Disperse Yellow 42, can

then be purified by recrystallization.
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Aniline (2 eq.)

Condensation Reaction

4-Chloro-3-nitrobenzene-
1-sulfonyl chloride (1 eq.)

Disperse Yellow 42 Purification
(Recrystallization) Pure Disperse Yellow 42
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Synthesis workflow for Disperse Yellow 42.

Characterization Methods
1. X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the crystal structure.

Protocol Outline:

Crystal Growth: Grow single crystals of Disperse Yellow 42 suitable for diffraction, for

example, by slow evaporation from a suitable solvent.

Data Collection: Mount a crystal on a goniometer and collect diffraction data using a

diffractometer equipped with a suitable X-ray source (e.g., Mo Kα).

Structure Solution and Refinement: Process the diffraction data to solve the crystal structure

using direct methods or Patterson methods, followed by refinement of the atomic positions

and thermal parameters.

2. Spectroscopic Analysis

Spectroscopic techniques are essential for confirming the identity and purity of the synthesized

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆).

Acquire spectra on an NMR spectrometer (e.g., 400 MHz or higher). The chemical shifts,
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coupling constants, and integration of the signals will confirm the molecular structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Prepare a sample, for instance as a KBr pellet. Record the spectrum to identify

characteristic functional groups present in the molecule, such as N-H, S=O, and NO₂

vibrations.

UV-Visible Spectroscopy:

Dissolve the dye in a suitable solvent (e.g., ethanol or acetone). Measure the absorbance

spectrum to determine the wavelength of maximum absorption (λmax), which is

characteristic of the chromophore. For Disperse Yellow 42, the λmax is observed at 488

nm.

Biological Activity and Signaling Pathways
The primary toxicological concern associated with Disperse Yellow 42 and other disperse

dyes is skin sensitization, leading to allergic contact dermatitis. This occurs through a well-

defined series of biological events, conceptualized as an Adverse Outcome Pathway (AOP).

The AOP for skin sensitization is initiated by the covalent binding of the chemical (a hapten) to

skin proteins.
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Adverse Outcome Pathway for Skin Sensitization.

Nitroaromatic compounds, the class to which Disperse Yellow 42 belongs, are known to be

biologically active, with some exhibiting mutagenic or carcinogenic properties. Their biological

effects are often linked to the metabolic reduction of the nitro group, which can lead to the

formation of reactive intermediates that can damage DNA or other cellular components. While
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specific signaling pathways targeted by Disperse Yellow 42 have not been elucidated, its

potential for haptenation suggests a direct interaction with proteins, initiating an immune

response as detailed in the AOP.

Conclusion
This technical guide has provided a comprehensive overview of the crystal structure, synthesis,

and characterization of Disperse Yellow 42. The detailed crystallographic data offers a

foundation for computational modeling and structure-activity relationship studies. The provided

experimental protocols serve as a starting point for researchers working with this compound.

Furthermore, the elucidation of the Adverse Outcome Pathway for skin sensitization provides a

framework for understanding the primary toxicological concern associated with Disperse
Yellow 42, which is crucial for risk assessment and the development of safer alternatives in the

future. Further research into the specific molecular targets and metabolic pathways of

Disperse Yellow 42 will be invaluable for a more complete understanding of its biological

activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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